molecular formula C12H14N2 B8572611 4-(1-Methyl-1-phenylethyl) imidazole

4-(1-Methyl-1-phenylethyl) imidazole

Cat. No.: B8572611
M. Wt: 186.25 g/mol
InChI Key: DSQKYRIBXMYARN-UHFFFAOYSA-N
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Description

4-(1-Methyl-1-phenylethyl)imidazole is a substituted imidazole derivative featuring a bulky 1-methyl-1-phenylethyl (cumyl) group at the 4-position of the imidazole ring. The cumyl group introduces significant steric hindrance and lipophilicity, which can influence physicochemical properties (e.g., solubility, melting point) and biological activity .

Imidazoles are critical in medicinal chemistry due to their roles in antifungal, anticancer, and antimicrobial agents . The cumyl substituent may enhance membrane permeability in drug candidates but could also reduce reactivity in substitution reactions due to steric effects .

Properties

Molecular Formula

C12H14N2

Molecular Weight

186.25 g/mol

IUPAC Name

5-(2-phenylpropan-2-yl)-1H-imidazole

InChI

InChI=1S/C12H14N2/c1-12(2,11-8-13-9-14-11)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)

InChI Key

DSQKYRIBXMYARN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)C2=CN=CN2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-(1-Methyl-1-phenylethyl)imidazole with structurally related imidazole derivatives and analogs:

Compound Name Substituents/Modifications Molecular Weight (g/mol) Melting Point (°C) Key Properties
4-(1-Methyl-1-phenylethyl)imidazole Cumyl group at 4-position ~280 (estimated) ~100–120 (estimated) High lipophilicity; steric hindrance
1-([1,1'-Biphenyl]-4-yl(phenyl)methyl)-1H-imidazole (Compound 13) Biphenyl-phenylmethyl group 454.49 Not reported High thermal stability; low solubility
Ethyl 4-(4-bromophenyl)-1-methyl-2-phenyl-1H-imidazole-5-carboxylate (3m) Bromophenyl, methyl, ethyl ester 398.25 106–107 Moderate solubility; halogen enhances reactivity
N-[4-(1-Methyl-1H-imidazol-2-yl)-2,4′-bipyridin-2′-yl]benzene-1,4-diamine Bipyridine-linked imidazole ~400 (estimated) Not reported Fluorescent properties; SNAr reactivity
4-(1-Methyl-1-phenylethyl)-N-[4-(1-methyl-1-phenylethyl)phenyl]aniline Cumyl-aniline derivative 489.68 100 High boiling point (535°C); antioxidant

Key Observations :

  • Steric Effects : The cumyl group in the target compound increases steric hindrance compared to smaller substituents like methyl or bromophenyl . This may reduce reactivity in substitution reactions but improve thermal stability .
  • Melting Points : Derivatives with bulky groups (e.g., cumyl, biphenyl) exhibit higher melting points (>100°C) compared to halogenated analogs .

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